Cas no 1304969-07-0 (5-Pyrimidinecarboxylic acid, 2,4-dipropyl-)

5-Pyrimidinecarboxylic acid, 2,4-dipropyl- structure
1304969-07-0 structure
Product Name:5-Pyrimidinecarboxylic acid, 2,4-dipropyl-
CAS No:1304969-07-0
MF:C11H16N2O2
MW:208.256942749023
CID:5272835
Update Time:2023-08-25

5-Pyrimidinecarboxylic acid, 2,4-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-dipropylpyrimidine-5-carboxylic acid
    • 5-Pyrimidinecarboxylic acid, 2,4-dipropyl-
    • Inchi: 1S/C11H16N2O2/c1-3-5-9-8(11(14)15)7-12-10(13-9)6-4-2/h7H,3-6H2,1-2H3,(H,14,15)
    • InChI Key: KWDWQZTXZZRWOK-UHFFFAOYSA-N
    • SMILES: OC(C1=CN=C(CCC)N=C1CCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 209
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.1

5-Pyrimidinecarboxylic acid, 2,4-dipropyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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